Cas no 557-36-8 (2-OCTYL IODIDE)

2-OCTYL IODIDE structure

Product Name:2-OCTYL IODIDE

CAS No:557-36-8

Molecular Formula:C₈H₁₇I

Molecular Weight:240.12458

CID:859422

2-OCTYL IODIDE Properties

Names and Identifiers

- 2-OCTYL IODIDE
- 2-IODOOCTANE
- 2-Jod-octan
- EINECS 209-172-3
- Octane,2-iodo
- sec-Octyl iodide
- +Expand
- InChIKey： XFLOGTUFKZCFTK-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H17I/c1-3-4-5-6-7-8(2)9/h8H,3-7H2,1-2H3
- SMILES： CCCCCCC(C)I

Computed Properties

Exact Mass: 240.03700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 5
Heavy Atom Count: 9

Experimental Properties

LogP: 3.78030
PSA: 0.00000
Refractive Index: 1.4986 (estimate)
Boiling Point: 212.38°C (estimate)
Density: 1.3231 (rough estimate)

2-OCTYL IODIDE Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AG18780-500mg	2-IODOOCTANE	557-36-8	95%	500mg	$370.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1687119-1g	2-Iodooctane	557-36-8	98%	1g	￥1686.00

2-OCTYL IODIDE Related Literature

1. 568. Mechanism of the formation of dialkyl alkylphosphonates

W. Gerrard,W. J. Green J. Chem. Soc. 1951 2550
2. The multiphoton photochemistry of 2-iodooctane in methanol

Fang Gao,Robert N. Compton,Richard M. Pagni Chem. Commun. 2003 1584
3. Optical resolution methods

Elemér Fogassy,Mihály Nógrádi,Dávid Kozma,Gabriella Egri,Emese Pálovics,Violetta Kiss Org. Biomol. Chem. 2006 4 3011
4. The multiphoton photochemistry of 2-iodooctane in methanol

Fang Gao,Robert N. Compton,Richard M. Pagni Chem. Commun. 2003 1584
5. Metal catalyst-free by design. The synthesis of amides from alkyl iodides, carbon monoxide and amines by a hybrid radical/ionic reaction

Ilhyong Ryu,Kiyoto Nagahara,Nobuaki Kambe,Noboru Sonoda,Sergio Kreimerman,Mitsuo Komatsu Chem. Commun. 1998 1953
6. The multiphoton photochemistry of 2-iodooctane in methanol

Fang Gao,Robert N. Compton,Richard M. Pagni Chem. Commun. 2003 1584
7. Optical rotatory dispersion and circular dichroism. Part LXVI. 2-Halogenoalkanes

B. A. Chaudri,D. G. Goodwin,H. R. Hudson,L. Bartlett,P. M. Scopes J. Chem. Soc. C 1970 1329
8. Electrografting: a powerful method for surface modification

Daniel Bélanger,Jean Pinson Chem. Soc. Rev. 2011 40 3995
9. Complete memory of chirality upon photodecarboxylation of mesityl alkanoate to mesitylalkane: theoretical and experimental evidence for cheletropic decarboxylation via a spiro-lactonic transition state

Tadashi Mori,Hideaki Saito,Yoshihisa Inoue Chem. Commun. 2003 2302
10. Synthetic application of lithiated tris(methylthio)methane: preparation of aliphatic methyl thiolcarboxylates from the corresponding halides. Convenient synthesis of tris(methylthio)methane

Margherita Barbero,Silvano Cadamuro,Iacopo Degani,Stefano Dughera,Rita Fochi J. Chem. Soc. Perkin Trans. 1 1993 2075

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